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Solvent extraction, or liquid-liquid extraction, is a cornerstone hydrometallurgical technique for

the separation and purification of metals.[1] The process relies on the differential distribution of

a metal species between two immiscible liquid phases: typically an aqueous phase containing

the metal ions and an organic phase containing a specialized extractant.[1] The efficacy of this

process is critically dependent on the extractant's ability to selectively form a stable complex

with the target metal ion, thereby facilitating its transfer into the organic phase.

This guide focuses on Diphenylphosphinodithioic acid (dppaS2), a highly effective

organophosphorus extractant for the selective removal of soft metals from aqueous solutions.

Its selectivity is grounded in the Hard and Soft Acids and Bases (HSAB) principle. According to

this theory, soft Lewis acids (metal ions that are large and easily polarized) preferentially form

stable bonds with soft Lewis bases (ligands with large, polarizable donor atoms).[2] Soft metal

cations such as Cadmium (Cd²⁺), Mercury (Hg²⁺), Lead (Pb²⁺), and Palladium (Pd²⁺) fall into

this category. The dppaS2 molecule, with its two sulfur donor atoms, acts as a soft base,

demonstrating a strong affinity for these soft metals.[3] This inherent chemical preference

allows for remarkable selectivity, enabling the separation of valuable or toxic soft metals from

solutions containing hard metals like Zinc (Zn²⁺), Calcium (Ca²⁺), or Magnesium (Mg²⁺).
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The extraction proceeds via a cation-exchange mechanism, where the acidic proton of the

dppaS2 molecule is exchanged for a metal ion, resulting in the formation of a neutral,

organophilic metal-extractant complex.[1][3]

The Extractant: Diphenylphosphinodithioic Acid
(dppaS2)
Diphenylphosphinodithioic acid (Ph₂P(S)SH), herein referred to as dppaS2, is a solid, air-stable

organophosphorus compound.[4][5] Recent advancements have led to benign and high-yield

synthesis routes, making it more accessible for large-scale applications.[6][7][8] Its structure,

featuring a dithio-functional group attached to a phosphorus center with two phenyl groups, is

key to its function. The two sulfur atoms act as a bidentate chelating agent, forming a stable

six-membered ring structure with the metal ion.[9] This chelation effect significantly enhances

the stability of the metal complex compared to monodentate ligands, driving the extraction

equilibrium towards the organic phase.[9]

Experimental Protocol: Selective Extraction of
Cadmium (II)
This protocol provides a detailed methodology for the selective extraction of Cadmium (II), a

representative soft metal, from an aqueous solution using dppaS2.

PART 1: Reagent and Solution Preparation
Aqueous Phase (Metal Solution):

Prepare a 1000 ppm stock solution of Cd(II) by dissolving the appropriate amount of a

high-purity cadmium salt (e.g., Cd(NO₃)₂·4H₂O or CdCl₂) in deionized water.

For the working solution, dilute the stock solution to the desired concentration (e.g., 100

ppm) in a volumetric flask.

Adjust the pH of the aqueous solution to the desired value (e.g., pH 4.0) using a suitable

buffer or dropwise addition of dilute HNO₃ or NaOH.
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Application Scientist's Note: The pH of the aqueous phase is a critical parameter. The cation-

exchange mechanism involves the release of H⁺ ions, so the extraction is highly pH-

dependent.[1][3] Lower pH values (higher H⁺ concentration) can inhibit the forward reaction

and reduce extraction efficiency. The optimal pH range must be determined empirically for

each metal system but typically falls within the acidic to neutral range for dithiophosphinic

acids.[10]

Organic Phase (Extractant Solution):

Prepare a stock solution of dppaS2 (e.g., 0.1 M) in a suitable organic diluent. Common

diluents include kerosene, n-dodecane, chloroform, or toluene.[10][11]

The choice of diluent can influence extraction kinetics and phase separation. A non-polar,

water-immiscible solvent is required.[12]

Application Scientist's Note: The concentration of the extractant should be in stoichiometric

excess relative to the metal ion concentration to ensure high extraction efficiency. A typical

extractant-to-metal molar ratio is at least 4:1.[10]

Stripping Solution:

Prepare a high-concentration acid solution (e.g., 1 M to 4 M HCl or H₂SO₄) to be used for

back-extraction (stripping) of the metal from the loaded organic phase.[3]

PART 2: Extraction and Stripping Workflow
The following workflow outlines the complete process from extraction to metal recovery.
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Figure 1: General Workflow for Solvent Extraction using dppaS2
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Caption: Figure 1: General Workflow for Solvent Extraction using dppaS2.
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Step-by-Step Methodology
Extraction:

In a separatory funnel, combine equal volumes (e.g., 20 mL) of the prepared aqueous and

organic phases. This is known as an aqueous-to-organic (A:O) ratio of 1:1.

Secure the stopper and shake the funnel vigorously for a predetermined time (e.g., 20-60

minutes) to ensure thorough mixing and allow the system to reach equilibrium.[3]

Mount the separatory funnel on a stand and allow the two phases to separate completely.

The denser phase will be at the bottom (this depends on the organic diluent used).

Carefully drain the bottom layer into a beaker. Then, pour the top layer out through the top

opening to avoid cross-contamination.

The post-extraction aqueous phase is now termed the "raffinate."

Analysis:

Take a precise aliquot of the raffinate for metal concentration analysis using a suitable

technique like Atomic Absorption Spectroscopy (AAS) or Inductively Coupled Plasma-

Optical Emission Spectrometry (ICP-OES).

The concentration of metal in the organic phase can be determined by mass balance:

[M]org = [M]aq,initial - [M]aq,final

Calculate the Distribution Ratio (D) and Percentage Extraction (%E):

D = [M]org / [M]aq,final

%E = (([M]aq,initial - [M]aq,final) / [M]aq,initial) * 100

Stripping (Back-Extraction):

To recover the extracted metal, take the "loaded" organic phase and combine it with the

stripping solution in a clean separatory funnel (e.g., at an O:A ratio of 1:1).
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Shake for a sufficient time (e.g., 15-30 minutes) to transfer the metal ions back into the

new aqueous phase. The high concentration of H⁺ ions shifts the equilibrium, breaking the

metal-dppaS2 complex.

Allow the phases to separate and collect the aqueous phase (the "strip liquor"), which now

contains the concentrated metal ions.

The organic phase is now regenerated and can potentially be recycled for further

extraction cycles.

Factors Influencing Extraction Efficiency
The performance of the solvent extraction process is governed by several key parameters.

Optimizing these variables is crucial for developing an efficient and selective separation

flowsheet.
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Parameter Effect on Extraction %
Rationale & Scientific
Insights

Aqueous Phase pH Increases with pH to a plateau

The extraction is a cation-

exchange process that

releases H⁺ ions.[1] According

to Le Châtelier's principle,

increasing the pH (reducing H⁺

concentration) drives the

reaction forward, favoring the

formation of the metal-

extractant complex.

dppaS2 Concentration Increases with concentration

A higher concentration of the

extractant in the organic phase

increases the capacity for

metal complexation, shifting

the equilibrium towards the

organic phase and leading to a

higher distribution ratio.[13]

Contact Time
Increases until equilibrium is

reached

Sufficient agitation time is

required for the mass transfer

of the metal ions and the

formation of the complex at the

liquid-liquid interface. Beyond

the equilibrium time (typically

5-60 min), no further increase

in extraction is observed.[14]

Temperature Variable

The effect is system-

dependent. Extraction can be

exothermic or endothermic.

This parameter must be

evaluated experimentally to

determine its impact on the

extraction equilibrium constant.

Organic Diluent Significant effect The polarity and solvating

properties of the diluent can
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affect the stability of the metal-

extractant complex and the

phase disengagement time.

[12] Non-polar aliphatic or

aromatic hydrocarbons are

common choices.

Presence of Other Ions Can cause interference

High concentrations of other

soft metals can compete for

the extractant. The high

selectivity of dppaS2

minimizes interference from

hard metals (e.g., Na⁺, Ca²⁺,

Mg²⁺).[15]

Mechanism of Chelation
The effectiveness of dppaS2 lies in its ability to act as a bidentate chelating agent. Two

molecules of dppaS2 coordinate with a single divalent soft metal ion (M²⁺). Each dppaS2

molecule deprotonates and binds to the metal through its two sulfur atoms, forming a highly

stable, charge-neutral complex that is soluble in the organic phase.

Caption: Figure 2: Chelation of a Divalent Soft Metal (M²⁺) by dppaS2.

Conclusion
Diphenylphosphinodithioic acid (dppaS2) is a potent and selective extractant for soft metals,

operating through a well-defined cation-exchange and chelation mechanism. Its high affinity for

metals like cadmium, lead, and mercury makes it an excellent candidate for applications in

hydrometallurgy, wastewater treatment, and analytical preconcentration. By carefully controlling

key experimental parameters such as pH, extractant concentration, and contact time,

researchers can develop highly efficient and selective separation processes tailored to their

specific needs. The protocols and principles outlined in this guide provide a robust framework

for scientists and engineers to successfully implement dppaS2 in their laboratory and pilot-

scale operations.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
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